Cas no 57057-66-6 (6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one)

6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one structure

57057-66-6 structure

Product Name:6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one

CAS No:57057-66-6

MF:C₁₅H₁₇N₅O₃S

MW:347.392181158066

CID:6191582

PubChem ID:6863796

Update Time:2024-01-06

6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

- 6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one
- AKOS001036521
- 6-tert-butyl-3-(methylsulfanyl)-4-{[(E)-(4-nitrophenyl)methylidene]amino}-1,2,4-triazin-5(4H)-one
- (E)-6-(tert-butyl)-3-(methylthio)-4-((4-nitrobenzylidene)amino)-1,2,4-triazin-5(4H)-one
- 6-tert-butyl-3-methylsulfanyl-4-[(E)-(4-nitrophenyl)methylideneamino]-1,2,4-triazin-5-one
- F0227-0124
- UPCMLD0ENAT0501-2602:001
- Z56766070
- 6-tert-butyl-3-(methylsulfanyl)-4-[(E)-[(4-nitrophenyl)methylidene]amino]-4,5-dihydro-1,2,4-triazin-5-one
- 57057-66-6
- Inchi： 1S/C15H17N5O3S/c1-15(2,3)12-13(21)19(14(24-4)18-17-12)16-9-10-5-7-11(8-6-10)20(22)23/h5-9H,1-4H3/b16-9+
- InChI Key： DLZHSORVYNBXCC-CXUHLZMHSA-N
- SMILES： S(C)C1=NN=C(C(N1/N=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

Exact Mass: 347.10521059g/mol
Monoisotopic Mass: 347.10521059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 595
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 129Å²

6-tert-butyl-3-(methylsulfanyl)-4-(E)-(4-nitrophenyl)methylideneamino-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0227-0124-2μmol	6-tert-butyl-3-(methylsulfanyl)-4-[(E)-[(4-nitrophenyl)methylidene]amino]-4,5-dihydro-1,2,4-triazin-5-one	57057-66-6	90%+	2μmol	$57.0	2023-07-28
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